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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical

properties of rubidium sulfate (Rb₂SO₄). It is intended to serve as a technical resource,

presenting key data, experimental methodologies, and relevant applications for professionals in

scientific research and development.

Core Physicochemical Properties
Rubidium sulfate is an inorganic salt composed of two rubidium cations (Rb⁺) and one sulfate

anion (SO₄²⁻). It presents as a white, crystalline solid and is known for its high solubility in

water and thermal stability.[1] The fundamental properties are summarized below.
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Property Value

Molecular Formula Rb₂SO₄[2][3]

Molar Mass 266.99 g/mol [2][3][4]

Appearance
White crystalline powder or colorless rhombic

crystals[2][3][5][6]

Density 3.613 g/cm³ at 25 °C[3][7][8]

Melting Point 1,050 °C (1,920 °F; 1,320 K)[3][7][9][10]

Boiling Point 1,700 °C (3,090 °F; 1,970 K)[2][3][7]

Crystal Structure Orthorhombic[11][12]

Refractive Index (n_D) 1.513[6][10][11]

CAS Number 7488-54-2[8][9]

Detailed Physical Properties
2.1 Appearance and Crystal System Rubidium sulfate typically appears as colorless, rhombic

crystals or a fine white crystalline powder.[2][6] It belongs to the orthorhombic crystal system,

which describes a crystal structure with three unequal axes at right angles.[11][12]

2.2 Solubility A key characteristic of rubidium sulfate is its high solubility in water, which

increases significantly with temperature.[3][11] This property is crucial for its use in aqueous

solutions as a reagent or for preparing other rubidium compounds.[6] Its solubility in ethanol,

however, is sparse.[2]

Temperature Solubility (g / 100 g H₂O)

0 °C 36.4[3][11]

25 °C 50.8[3]

100 °C 81.8 - 82.0[3][11][13]
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2.3 Thermal Stability With a melting point of 1,050 °C and a boiling point of 1,700 °C, rubidium
sulfate is a thermally stable compound.[3] This high thermal stability is indicative of the strong

ionic bonds between the rubidium and sulfate ions.

Chemical Properties and Reactivity
Rubidium sulfate is a stable salt, though it is hygroscopic and should be stored in a dry place.

[14][15] Its chemical behavior is typical of an alkali metal sulfate.

3.1 Key Reactions

Formation of Acid Salt: When reacted with sulfuric acid, rubidium sulfate converts to

rubidium hydrogen sulfate (RbHSO₄).[3]

Rb₂SO₄ + H₂SO₄ → 2 RbHSO₄

Formation of Double Salts: It can react with other metal sulfates to form double salts, such

as with yttrium(III) sulfate.[3]

Y₂(SO₄)₃ + Rb₂SO₄ → Rb₃[Y(SO₄)₃] (in solution)

Incompatibilities: Rubidium sulfate should be kept away from strong oxidizing agents.[16]

Hazardous Decomposition: When heated to decomposition, it may emit toxic sulfur oxide

fumes.[16]

Key Reactions of Rubidium Sulfate

Rb₂SO₄

(Rubidium Sulfate)

2 RbHSO₄

(Rubidium Hydrogen Sulfate)
Rb₃[Y(SO₄)₃]
(Double Salt)

H₂SO₄

(Sulfuric Acid)

+

Y₂(SO₄)₃
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+
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Click to download full resolution via product page

Caption: Chemical pathways of rubidium sulfate.

Experimental Protocols
4.1 Synthesis via Neutralization Reaction

A common and straightforward method for preparing rubidium sulfate is through the

neutralization of rubidium carbonate with sulfuric acid.[1][11][13]

Methodology:

Preparation: Accurately weigh a sample of rubidium carbonate (Rb₂CO₃) and dissolve it in a

minimal amount of deionized water in a beaker with gentle heating.

Titration/Neutralization: Slowly add a stoichiometric amount of dilute sulfuric acid (H₂SO₄) to

the rubidium carbonate solution while stirring. The reaction will produce carbon dioxide gas,

causing effervescence.

Rb₂CO₃(aq) + H₂SO₄(aq) → Rb₂SO₄(aq) + H₂O(l) + CO₂(g)

Completion: Continue adding acid dropwise until the effervescence ceases, indicating the

complete consumption of the carbonate. Check the pH to ensure it is neutral (pH ~7).

Crystallization: Gently heat the resulting rubidium sulfate solution to evaporate a portion of

the water and concentrate the solution.

Isolation: Allow the concentrated solution to cool slowly to room temperature, which will

induce the crystallization of rubidium sulfate. For higher purity, the process can be

controlled via slow evaporation.

Purification: Collect the crystals by vacuum filtration and wash them with a small amount of

cold deionized water or ethanol to remove any soluble impurities.[11]

Drying: Dry the purified crystals in a desiccator or a low-temperature oven to obtain the final

product.
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Workflow for Rubidium Sulfate Synthesis

Start: Reagents
(Rb₂CO₃, H₂SO₄)

1. Dissolve Rb₂CO₃

in Deionized Water

2. Neutralize with H₂SO₄

(CO₂ evolution)

3. Concentrate Solution
(Evaporation)

4. Cool to Induce
Crystallization

5. Isolate Crystals
(Vacuum Filtration)

6. Dry Crystals

End Product:
Pure Rb₂SO₄ Crystals

Click to download full resolution via product page

Caption: Experimental workflow for synthesis.

4.2 Protocol for Crystal Structure Analysis via X-ray Diffraction (XRD)
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The definitive method for determining the crystal structure of a compound like rubidium
sulfate is X-ray diffraction.

Methodology:

Sample Preparation: A high-purity, crystalline sample of rubidium sulfate is required. For

powder XRD, the sample is finely ground to a homogenous powder to ensure random

orientation of the crystallites. For single-crystal XRD, a suitable, defect-free crystal is

selected and mounted on a goniometer head.

Data Collection: The prepared sample is placed in an X-ray diffractometer. A beam of

monochromatic X-rays is directed at the sample. As the sample is rotated, the X-rays are

diffracted by the crystal lattice planes. A detector records the intensity of the diffracted X-rays

at various angles (2θ).

Data Processing: The resulting diffraction pattern (a plot of intensity vs. 2θ) is processed.

The positions and intensities of the diffraction peaks are used to determine the unit cell

dimensions and space group of the crystal.

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

which involves determining the positions of each atom (rubidium, sulfur, and oxygen) within

the unit cell. This initial model is then refined against the experimental data to achieve the

best possible fit, yielding precise bond lengths and angles.

Applications in Research and Drug Development
The distinct properties of rubidium sulfate make it a valuable compound in various scientific

and industrial fields.

Chemical Synthesis: It serves as a primary raw material for the production of other rubidium

salts and compounds.[6][13]

Catalysis: It is used in the preparation of specialized rubidium-based catalysts.[6]

Advanced Materials: In glass manufacturing, the addition of rubidium sulfate can enhance

thermal and optical properties, making it useful for specialty glasses, optics, and electronics.

[6]
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Biochemistry: The compound is sometimes employed in studies of enzyme activity, where it

can influence reaction kinetics.[6]

Pharmaceutical Research: There is exploratory interest in using rubidium sulfate in drug

formulation to potentially enhance the solubility and bioavailability of certain active

pharmaceutical ingredients (APIs).[6]

Analytical Chemistry: It is used as a reagent in certain analytical techniques and as a

thermoionic detector when fused on a ceramic bead.[6][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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